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Compound of Interest

Compound Name: (Oxazolidin-3-ylmethoxy)methanol

CAS No.: 132787-81-6

Cat. No.: B593629

Get Quote

Executive Summary
In the landscape of industrial material preservation, formaldehyde-releasing biocides play a

critical role in preventing microbial degradation. Among the most structurally complex and

highly efficient agents in this class is (((1-Methyl-2-(5-methyl-3-

oxazolidinyl)ethoxy)methoxy)methoxy)methanol (commonly known by its trade name, Nuosept

145)[1].

As a Senior Application Scientist, I frequently encounter challenges in the quantification and

stability profiling of such dynamic molecules. Because this compound functions as a "prodrug"

for formaldehyde, understanding its exact molecular weight, hydrolytic stoichiometry, and

structural lability is paramount for drug development professionals and formulation scientists

adapting these biocides for excipient preservation or manufacturing sterilization. This guide

provides an authoritative, in-depth analysis of its physicochemical properties, mechanistic

pathways, and field-proven analytical methodologies.
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Molecular Identity & Physicochemical Profiling
The efficacy of a formaldehyde releaser is directly proportional to its molecular weight and the

number of formaldehyde equivalents embedded within its structure. The target molecule

possesses a molecular weight of 235.28 g/mol and is characterized by two distinct functional

domains: a 5-methyl-3-oxazolidine ring and a polyoxymethylene (hemiacetal) chain[2][3].

The table below summarizes the critical quantitative data required for stoichiometric

calculations and analytical method development.

Table 1: Quantitative Physicochemical Data
Parameter Value Reference

IUPAC Name

Methanol, [[[1-methyl-2-(5-

methyl-3-

oxazolidinyl)ethoxy]methoxy]m

ethoxy]-

[2]

CAS Registry Number 97553-90-7 [2]

Molecular Formula C10​H21​NO5​ [3]

Molecular Weight 235.28 g/mol [2]

Exact Mass 235.142 Da [4]

SMILES String
CC1CN(CO1)CC(C)OCOCOC

O
[2]

InChIKey
OUSIBHBYAIWDFN-

UHFFFAOYSA-N
[4]

Mechanistic Action: The Stoichiometry of
Formaldehyde Release
To understand the biocidal causality of this molecule, we must look at its molecular weight

(235.28 g/mol ) through the lens of hydrolytic degradation. The molecule does not kill microbes

in its intact state; rather, it acts as a controlled-release delivery system for formaldehyde (

HCHO ).
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Expert Insight on Causality: When introduced into an aqueous environment, the hemiacetal

linkages within the -O-CH_2-O-CH_2-O-CH_2-OH chain undergo spontaneous hydrolysis.

Furthermore, the oxazolidine ring (formed via the condensation of an amino alcohol and

formaldehyde) is also moisture-labile. By analyzing the structure, we can determine that 1 mole

of the intact compound (235.28 g) can theoretically liberate up to 4 moles of formaldehyde (4 ×

30.03 g = 120.12 g). This means the molecule has a formaldehyde-releasing capacity of

approximately 51% by weight. This exceptionally high stoichiometric yield explains its potent

efficacy against lime-forming bacteria and fungi in resin emulsions and pigment slurries[1].

The released formaldehyde penetrates the microbial cell wall and acts as a potent electrophile,

irreversibly cross-linking primary amines in microbial proteins and nucleic acids, leading to

rapid cell death.
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Figure 1: Hydrolytic activation pathway of Nuosept 145 leading to microbial cell death.
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Analytical Methodologies: Self-Validating
Quantification Protocols
Attempting to quantify (((1-Methyl-2-(5-methyl-3-

oxazolidinyl)ethoxy)methoxy)methoxy)methanol directly via LC-MS is notoriously difficult. The

molecule exists in a dynamic equilibrium in aqueous matrices, leading to inconsistent ionization

and peak splitting.

To establish a self-validating system, industry standards dictate that we force the reaction to

completion (total hydrolysis) and trap the liberated formaldehyde using 2,4-

Dinitrophenylhydrazine (DNPH). By quantifying the stable HCHO-DNPH derivative, we can

back-calculate the parent compound concentration using its 235.28 g/mol molecular weight.

Step-by-Step Protocol: HPLC-UV Quantification via
DNPH Derivatization
Step 1: Matrix Acidification & Hydrolysis

Aliquot 1.0 mL of the formulated sample into a 20 mL amber headspace vial.

Add 5.0 mL of 0.1 M Phosphoric Acid ( H3​PO4​).

Causality Check: The low pH (pH < 2) acts as a catalyst to aggressively cleave both the

polyoxymethylene chain and the oxazolidine ring. This ensures the stoichiometric release of

all 4 theoretical moles of formaldehyde, preventing under-reporting of the biocide

concentration.

Step 2: Pre-Column Derivatization

Add 2.0 mL of a 0.3% DNPH solution (prepared in anhydrous acetonitrile).

Incubate the mixture at 40°C for 30 minutes in a shaking water bath.

Causality Check: Gentle heating accelerates the nucleophilic addition of the hydrazine to the

carbonyl carbon of formaldehyde, driving the formation of the thermodynamically stable

hydrazone chromophore to >99% completion.
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Step 3: Liquid-Liquid Extraction (LLE)

Add 5.0 mL of Dichloromethane (DCM) to the vial and vortex vigorously for 2 minutes.

Centrifuge the biphasic mixture at 3000 rpm for 5 minutes to achieve clean phase

separation.

Extract the lower organic (DCM) layer, transfer to a clean tube, and evaporate to dryness

under a gentle stream of nitrogen gas ( N2​).

Reconstitute the dried residue in 1.0 mL of HPLC-grade Acetonitrile.

Step 4: HPLC-UV Analysis

Column: C18 Reverse Phase (150 x 4.6 mm, 5 µm particle size).

Mobile Phase: Isocratic elution using 60:40 Acetonitrile:Water.

Flow Rate: 1.0 mL/min.

Detection: UV absorbance at 360 nm (optimal for the DNPH derivative).

Self-Validation: Run a parallel unacidified control sample. The mass balance of total trapped

formaldehyde must align precisely with the theoretical yield based on the 235.28 g/mol

molecular weight of the parent compound.

Toxicological & Regulatory Considerations
Because this compound is an aggressive alkylating agent upon hydrolysis, it carries specific

toxicological warnings. According to the U.S. EPA and occupational hazard databases, the

compound is corrosive to the skin and eyes[1].

Inhalation Toxicity: The LC50​in rats is reported at 130 mg/m3 over a 4-hour exposure

period[1].

Dermal Exposure: A 90-day dermal toxicity study in rats established a Lowest Observed

Adverse Effect Level (LOAEL) of 150 mg/kg/day[1].
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Regulatory Status: The compound was tracked under EPA PC Code 123702 (Case Number

3052) for registration review[5]. Formulators must ensure that end-use products utilizing this

biocide maintain strict pH control to prevent premature off-gassing of formaldehyde during

storage.

Conclusion
Understanding the molecular weight (235.28 g/mol ) and the structural lability of (((1-Methyl-2-

(5-methyl-3-oxazolidinyl)ethoxy)methoxy)methoxy)methanol is the cornerstone of effectively

utilizing and analyzing this biocide. By leveraging its predictable hydrolytic stoichiometry,

scientists can design robust, self-validating analytical protocols that ensure accurate

quantification and safe formulation practices in industrial and pharmaceutical support

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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